Cas no 94277-28-8 (3-allyldecahydro-1-naphthol)

• Product Name: 3-allyldecahydro-1-naphthol
• CAS No: 94277-28-8
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 1000816
• PubChem ID: 25076627
• Update Time: 2025-04-20

3-allyldecahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 3-allyldecahydro-1-naphthol
• 3-prop-2-enyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-1-ol
• 94277-28-8
• EINECS 304-611-6
• DTXSID50915817
• 3-(Prop-2-en-1-yl)decahydronaphthalen-1-ol
• NS00065311
• IGCAFXSCRZBGGT-UHFFFAOYSA-N

• Inchi： 1S/C13H22O/c1-2-5-10-8-11-6-3-4-7-12(11)13(14)9-10/h2,10-14H,1,3-9H2
• InChI Key： IGCAFXSCRZBGGT-UHFFFAOYSA-N
• SMILES： OC1CC(CC=C)CC2CCCCC21

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives